N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide

• IUPAC Name: N-[(E)-[6-(trifluoromethyl)-2-bicyclo[2.2.1]heptanyl]methylideneamino]naphthalene-1-carboxamide
• InChI: InChI=1S/C20H19F3N2O/c21-20(22,23)18-10-12-8-14(17(18)9-12)11-24-25-19(26)16-7-3-5-13-4-1-2-6-15(13)16/h1-7,11-12,14,17-18H,8-10H2,(H,25,26)/b24-11+
• InChI Key: GOTBAYUOSRIHTK-BHGWPJFGSA-N
• Canonical SMILES: C1C2CC(C1C=NNC(=O)C3=CC=CC4=CC=CC=C43)C(C2)C(F)(F)F
• Isomeric SMILES: C1C2CC(C1/C=N/NC(=O)C3=CC=CC4=CC=CC=C43)C(C2)C(F)(F)F
• Molecular Formula: C20H19F3N2O
• Molecular Weight: 360.4 g/mol

Description

N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide, also known as TBE-31, is a novel compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The exact mechanism of action of N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide is not fully understood, but it is believed to inhibit the activity of a protein called STAT3, which is involved in cell proliferation and survival. By inhibiting STAT3 activity, N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide may prevent the growth of cancer cells and promote cell death.
Biochemical and Physiological Effects:
N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the expression of genes involved in inflammation, which may contribute to its anti-inflammatory effects. N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has also been shown to protect neurons from damage and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide in lab experiments is its high purity and specificity for STAT3 inhibition. However, N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has limited solubility in aqueous solutions, which may make it difficult to use in certain experiments. Additionally, N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has not been extensively studied in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide. One area of interest is the development of N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide analogs with improved solubility and bioavailability. Another area of interest is the use of N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide in combination with other cancer treatments to improve efficacy. Additionally, further studies are needed to determine the safety and efficacy of N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide in humans.

Synthesis Methods

N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide is synthesized through a multi-step process that involves the reaction of 1-naphthohydrazide with a bicyclo[2.2.1]hept-2-ene derivative. The final step involves the introduction of a trifluoromethyl group to the bicyclic ring system. The synthesis method has been optimized to produce high yields of N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide with high purity.

Scientific Research Applications

N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo. N'-{[6-(trifluoromethyl)bicyclo[2.2.1]hept-2-yl]methylene}-1-naphthohydrazide has also been shown to have anti-inflammatory and neuroprotective effects.